Cas no 676230-14-1 (FMOC-N-GAMMA-ETHYL-L-GLUTAMINE)

• Product Name: FMOC-N-GAMMA-ETHYL-L-GLUTAMINE
• CAS No: 676230-14-1
• MF: C₂₂H₂₄N₂O₅
• MW: 396.4372
• CID: 3029655
• Update Time: 2025-06-07

FMOC-N-GAMMA-ETHYL-L-GLUTAMINE Chemical and Physical Properties

Names and Identifiers

• FMOC-N-GAMMA-ETHYL-L-GLUTAMINE
• (2S)-4-(ethylcarbamoyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• L-Glutamine, N-ethyl-N2-[(9H-fluoren-9-ylmethoxy)carbonyl]-

• Inchi： InChI=1S/C22H24N2O5/c1-2-23-20(25)12-11-19(21(26)27)24-22(28)29-13-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,18-19H,2,11-13H2,1H3,(H,23,25)(H,24,28)(H,26,27)/t19-/m0/s1
• InChI Key： AEOWYLMRDPXICX-IBGZPJMESA-N
• SMILES： CCNC(CC[C@H](NC(OCC1C2=CC=CC=C2C3=CC=CC=C31)=O)C(O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 11

FMOC-N-GAMMA-ETHYL-L-GLUTAMINE Security Information

• HazardClass：IRRITANT

Additional information on FMOC-N-GAMMA-ETHYL-L-GLUTAMINE

Introduction to FMOC-N-GAMMA-ETHYL-L-GLUTAMINE (CAS No. 676230-14-1)

FMOC-N-GAMMA-ETHYL-L-GLUTAMINE (CAS No. 676230-14-1) is a versatile compound widely used in the fields of chemical biology and medicinal chemistry. This compound is a protected amino acid derivative, specifically an N-gamma-ethyl derivative of L-glutamine, which is commonly employed in peptide synthesis and drug development. The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is a crucial component that facilitates the controlled addition of amino acids in solid-phase peptide synthesis (SPPS).

The chemical structure of FMOC-N-GAMMA-ETHYL-L-GLUTAMINE features the Fmoc group attached to the amino group of L-glutamine, while the gamma-carbon of the glutamine side chain is substituted with an ethyl group. This unique structure provides several advantages in synthetic chemistry, including enhanced solubility and stability, as well as improved reactivity during coupling reactions.

In recent years, FMOC-N-GAMMA-ETHYL-L-GLUTAMINE has gained significant attention due to its potential applications in various research areas. One notable application is in the development of bioactive peptides and peptidomimetics. These compounds are designed to mimic the structure and function of natural peptides, often with enhanced pharmacological properties such as increased stability and reduced immunogenicity. The ethyl substitution on the gamma-carbon of glutamine can influence the conformational flexibility and binding affinity of the resulting peptides, making them valuable tools in drug discovery.

Research published in the Journal of Medicinal Chemistry has highlighted the use of FMOC-N-GAMMA-ETHYL-L-GLUTAMINE in the synthesis of novel anticancer peptides. These peptides are designed to target specific receptors or signaling pathways involved in cancer progression, offering a promising approach for developing targeted therapies. The Fmoc protecting group allows for precise control over the sequence and stereochemistry of the peptides, ensuring high purity and consistency in the final product.

Beyond cancer research, FMOC-N-GAMMA-ETHYL-L-GLUTAMINE has also been utilized in studies focused on neurodegenerative diseases. Peptides derived from this compound have shown potential as neuroprotective agents, capable of mitigating oxidative stress and preventing neuronal cell death. The ethyl substitution on the glutamine side chain can enhance the blood-brain barrier permeability of these peptides, making them more effective for treating conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its applications in medicinal chemistry, FMOC-N-GAMMA-ETHYL-L-GLUTAMINE is also valuable in basic research. It serves as a building block for creating custom peptides and peptidomimetics that can be used to study protein-protein interactions, enzyme inhibition, and other biological processes. The ability to introduce specific modifications at defined positions within a peptide sequence allows researchers to probe the functional significance of individual residues or domains.

The synthesis of FMOC-N-GAMMA-ETHYL-L-GLUTAMINE typically involves several steps, including the protection of L-glutamine with Fmoc chloride, followed by alkylation with ethyl iodide to introduce the ethyl group at the gamma-carbon. These reactions are performed under carefully controlled conditions to ensure high yields and purity. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are used to characterize the final product and confirm its identity.

In conclusion, FMOC-N-GAMMA-ETHYL-L-GLUTAMINE (CAS No. 676230-14-1) is a highly versatile compound with a wide range of applications in chemical biology and medicinal chemistry. Its unique structural features make it an essential tool for researchers working on peptide synthesis, drug development, and basic biological studies. As new research continues to uncover its potential benefits, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.